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Compound of Interest

Compound Name: M7583

Cat. No.: B1574650 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for laboratory professionals working with M7583, a potent Bruton's tyrosine kinase (BTK)

inhibitor. Adherence to these guidelines is essential to ensure personnel safety and prevent

environmental contamination.

Hazard Identification and Risk Assessment
M7583 is a highly potent, orally active, ATP-competitive, and selective irreversible BTK

inhibitor. While a specific Safety Data Sheet (SDS) for M7583 is not publicly available, its

classification as a potent kinase inhibitor necessitates handling with a high degree of caution.

Potent compounds, by nature, can elicit biological effects at very low concentrations.

A thorough risk assessment is the first step before handling M7583. This involves evaluating

the potential for exposure during all stages of use, from receiving and storage to experimental

procedures and disposal. The American Chemical Society recommends a RAMP approach:

Recognize hazards, Assess the risks of those hazards, Minimize the risks, and Prepare for

emergencies.[1]

Key Considerations for Risk Assessment:

Toxicity: The intrinsic tendency of the chemical to cause harm.

Reactivity: The likelihood of the chemical to undergo a chemical change.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1574650?utm_src=pdf-interest
https://www.benchchem.com/product/b1574650?utm_src=pdf-body
https://www.benchchem.com/product/b1574650?utm_src=pdf-body
https://www.benchchem.com/product/b1574650?utm_src=pdf-body
https://www.benchchem.com/product/b1574650?utm_src=pdf-body
https://m.youtube.com/watch?v=PhwyPQ0_5K0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flammability: The tendency of the chemical to produce ignitable vapors.

Corrosiveness: The ability of the chemical to damage living tissue or equipment upon

contact.

Personal Protective Equipment (PPE)
Due to the potent nature of M7583, a comprehensive PPE strategy is mandatory to prevent

inhalation, ingestion, and skin contact. The following PPE should be considered the minimum

requirement.

PPE Category Specification Rationale

Hand Protection
Powder-free nitrile gloves,

double-gloving recommended.

Prevents skin contact with the

potent compound. Double

gloving provides an extra layer

of protection in case of a

breach in the outer glove.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes or

aerosols.

Body Protection

Disposable, low-permeability

lab coat with long sleeves and

tight-fitting cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the

powder form of M7583 or when

there is a potential for aerosol

generation.

Minimizes the risk of inhaling

the potent compound.

This data is synthesized from general laboratory safety guidelines for handling potent

compounds.

Operational Plan: Safe Handling Procedures
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All work with M7583, especially when handling the solid compound, should be conducted within

a certified chemical fume hood or a glove box to minimize exposure.

Step-by-Step Handling Protocol:

Preparation:

Designate a specific area within the laboratory for handling M7583.

Ensure all necessary PPE is readily available and in good condition.

Prepare all required equipment and reagents before introducing M7583 to the work area.

Have a spill kit readily accessible.

Weighing and Reconstitution:

Perform all weighing of solid M7583 within a fume hood or other ventilated enclosure.

Use a dedicated set of spatulas and weighing papers.

When reconstituting, add the solvent slowly to the solid to avoid splashing.

Experimental Use:

Keep all containers with M7583 clearly labeled and sealed when not in use.

Avoid generating aerosols.

Work on a disposable, absorbent bench liner to contain any potential spills.

Decontamination:

After each use, decontaminate all surfaces and equipment that may have come into

contact with M7583. The appropriate decontamination solution will depend on the

chemical properties of M7583; in the absence of specific data, a solution known to

degrade similar compounds should be used cautiously after a small-scale test.

Carefully remove and dispose of PPE as contaminated waste.
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Disposal Plan
Proper disposal of M7583 and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Disposal Protocol:

Waste Segregation:

All solid waste contaminated with M7583 (e.g., gloves, weighing papers, pipette tips) must

be collected in a dedicated, clearly labeled hazardous waste container.

Liquid waste containing M7583 should be collected in a separate, sealed, and clearly

labeled hazardous waste container.

Waste Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name

"M7583".

Waste Disposal:

Hazardous waste must be disposed of through the institution's Environmental Health and

Safety (EHS) office.[2][3]

Do not pour M7583 waste down the drain or dispose of it in the regular trash.[4][5]

Visualizing the Safe Handling Workflow
The following diagram illustrates the logical flow of operations for the safe handling of M7583.
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Caption: Workflow for the safe handling of M7583.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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